Cas no 296270-92-3 (Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate)

• Product Name: Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate
• CAS No: 296270-92-3
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 1035391
• PubChem ID: 22254137
• Update Time: 2025-10-28

Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate
• benzyl N-[4-[(2-methylpropan-2-yl)oxycarbonylamino]cyclohexyl]carbamate
• AK129333
• Carbamic acid, [trans-4-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexyl]-, phenylmethyl ester
• KB-251019
• RL03020
• SureCN3944460
• SureCN3944464
• SureCN6153463
• tert-butyl trans-4-(Cbz-amino)cyclohexylcarbamate
• cis-(4-tert-butoxycarbonylaminocyclohexyl)carbamic acid benzyl ester
• YUTKTUKJSCDHPW-WKILWMFISA-N
• YUTKTUKJSCDHPW-IYBDPMFKSA-N
• DB-159569
• DTXSID20623937
• 509143-03-7
• SCHEMBL3944460
• SCHEMBL3944464
• SCHEMBL6153463
• 296270-92-3
• benzyl tert-butyl trans-cyclohexane-1,4-diylbiscarbamate
• cis-(4-benzyloxycarbonylamino-cyclohexyl)-carbamic acid tert-butyl ester
• N-[cis-4-[[(1,1-dimethylethoxy)carbonyl]amino]cyclohexyl]carbamic acid phenylmethyl ester
• benzyl N-[(1r,4r)-4-{[(tert-butoxy)carbonyl]amino}cyclohexyl]carbamate
• G72588
• BENZYL TERT-BUTYL (CIS-CYCLOHEXANE-1,4-DIYL)DICARBAMATE
• Benzyl tert-butyl cyclohexane-1,4-diylbiscarbamate
• Benzyltert-butyltrans-cyclohexane-1,4-diyldicarbamate
• cis-(4-tert-butoxycarbonylamino-cyclohexyl)-carbamic acid benzyl ester
• J-519991

• MDL： MFCD17677382
• Inchi： 1S/C19H28N2O4/c1-19(2,3)25-18(23)21-16-11-9-15(10-12-16)20-17(22)24-13-14-7-5-4-6-8-14/h4-8,15-16H,9-13H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： YUTKTUKJSCDHPW-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CCC(CC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 76.7Ų

Additional information on Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate

Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate (CAS No. 296270-92-3): A Comprehensive Overview

Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate (CAS No. 296270-92-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This trans-cyclohexane derivative is characterized by its unique dicarbamate structure, which contributes to its versatility in various applications. The compound's molecular framework, featuring both benzyl and tert-butyl groups, offers distinct chemical properties that make it valuable for synthetic modifications and drug development.

One of the most frequently asked questions about Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate is its role in medicinal chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules. The trans-cyclohexane-1,4-diyldicarbamate core provides rigidity and stereochemical control, which are critical for designing compounds with high binding affinity to biological targets. This aligns with the growing trend in drug discovery to explore conformationally restricted scaffolds for improved therapeutic efficacy.

In addition to pharmaceutical applications, Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate is also studied for its utility in advanced materials. The compound's dicarbamate functionality allows it to participate in polymerization reactions, making it a candidate for developing high-performance polymers. This is particularly relevant given the increasing demand for sustainable and durable materials in industries such as automotive and aerospace.

The synthesis of Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate typically involves multi-step organic reactions, including the protection of functional groups and selective carbamate formation. Researchers often optimize these processes to achieve high yields and purity, which are essential for both laboratory and industrial-scale production. The compound's tert-butyl group is particularly noteworthy, as it enhances solubility and stability under various conditions.

Another area of interest is the compound's potential in chiral synthesis. The trans-cyclohexane backbone introduces stereochemical complexity, which is valuable for creating enantiomerically pure compounds. This is a hot topic in modern chemistry, as the pharmaceutical industry seeks to develop drugs with fewer side effects and higher specificity.

From a commercial perspective, Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on the purity and scale required. Researchers looking for CAS 296270-92-3 suppliers should consider factors such as batch consistency and technical support when selecting a vendor.

In summary, Benzyl tert-butyl trans-cyclohexane-1,4-diyldicarbamate (CAS No. 296270-92-3) is a compound of significant scientific and industrial interest. Its unique structural features and versatile applications make it a valuable tool in drug discovery, materials science, and synthetic chemistry. As research continues to uncover new uses for this molecule, its importance in the chemical landscape is likely to grow even further.